Cas no 82442-72-6 (3-Oxabicyclo[3.1.0]hexan-2-one, 6,6-dimethyl-, (1S,5R)-)

• Product Name: 3-Oxabicyclo[3.1.0]hexan-2-one, 6,6-dimethyl-, (1S,5R)-
• CAS No: 82442-72-6
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 691032
• PubChem ID: 11029843
• Update Time: 2025-04-19

3-Oxabicyclo[3.1.0]hexan-2-one, 6,6-dimethyl-, (1S,5R)- Chemical and Physical Properties

Names and Identifiers

• 3-Oxabicyclo[3.1.0]hexan-2-one, 6,6-dimethyl-, (1S,5R)-
• rac-(1r,5s)-6,6-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one
• 82442-72-6
• (1S,5R)-6,6-Dimethyl-3-oxabicyclo[3.1.0]hexan-2-one
• (1R, 5S)-6,6-dimethyl-3-oxabicyclo [3.1.0] hexan-2-one
• SCHEMBL5835979
• EN300-26862927
• DTXSID20452426

• Inchi： 1S/C7H10O2/c1-7(2)4-3-9-6(8)5(4)7/h4-5H,3H2,1-2H3/t4-,5-/m1/s1
• InChI Key： CTLLMXVSHAUPFO-RFZPGFLSSA-N
• SMILES： O1C([C@H]2[C@@H](C1)C2(C)C)=O

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones